Cas no 2408938-44-1 (Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)-)

• Product Name: Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)-
• CAS No: 2408938-44-1
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 5911496
• PubChem ID: 146012895
• Update Time: 2025-06-12

Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- Chemical and Physical Properties

Names and Identifiers

• 2408938-44-1
• AT39170
• (S)-Methyl 3-amino-2,2-dimethylbutanoate hydrochloride
• methyl (3S)-3-amino-2,2-dimethylbutanoate hydrochloride
• EN300-7494087
• Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)-

• Inchi： 1S/C7H15NO2.ClH/c1-5(8)7(2,3)6(9)10-4;/h5H,8H2,1-4H3;1H/t5-;/m0./s1
• InChI Key： LCBGYDMOOCUTEL-JEDNCBNOSA-N
• SMILES： C(C)(C)([C@@H](N)C)C(=O)OC.Cl

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)-

Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- (CAS No. 2408938-44-1)

Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- (CAS No. 2408938-44-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of amino acid derivatives and is characterized by its 3-amino-2,2-dimethyl butanoic acid backbone, which is esterified with a methyl group and further modified with a hydrochloride salt. The (3S)- configuration imparts specific stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The (3S)- configuration of this compound is particularly important as it influences the compound's interaction with biological targets. Chirality plays a critical role in the pharmacology of many drugs, and the (3S)- enantiomer of this compound has been shown to exhibit distinct biological activities compared to its (3R)- counterpart. Recent studies have highlighted the importance of enantiomeric purity in drug development, as even minor impurities can significantly affect the efficacy and safety of a drug.

In terms of its chemical structure, Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- is a versatile molecule that can be synthesized through various methods. One common approach involves the reaction of 3-amino-2,2-dimethylbutanoic acid with methanol in the presence of an acid catalyst, followed by treatment with hydrogen chloride to form the hydrochloride salt. This synthetic route allows for high yields and excellent enantiomeric purity, making it suitable for large-scale production in pharmaceutical settings.

The biological activity of Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- has been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions and pain management. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human cell lines.

Furthermore, preclinical studies in animal models have provided valuable insights into the pharmacokinetic and pharmacodynamic profiles of Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)-. These studies have shown that the compound has good oral bioavailability and a favorable safety profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, where it exerts its therapeutic effects. The half-life of the compound is relatively short, which may be advantageous for minimizing potential side effects.

In addition to its anti-inflammatory and analgesic properties, Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- has also shown promise in other therapeutic areas. For example, recent research has explored its potential as an antiviral agent against certain viral infections. Studies have demonstrated that it can inhibit viral replication by interfering with key viral enzymes or host cell pathways involved in viral entry or replication.

The development of Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- as a therapeutic agent is still in its early stages, but preliminary results are encouraging. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on dosing regimens, potential side effects, and overall therapeutic benefit.

From a synthetic chemistry perspective, the production of Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- presents several challenges due to its chiral nature. However, advances in asymmetric synthesis techniques have made it possible to produce this compound with high enantiomeric purity on a large scale. This is essential for ensuring consistent quality and efficacy in pharmaceutical applications.

In conclusion, Butanoic acid, 3-amino-2,2-dimethyl-, methyl ester, hydrochloride (1:1), (3S)- (CAS No. 2408938-44-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and stereochemical properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.